![molecular formula C11H10Cl2N2O2 B4778769 N-allyl-N'-(3,5-dichlorophenyl)ethanediamide](/img/structure/B4778769.png)
N-allyl-N'-(3,5-dichlorophenyl)ethanediamide
Description
The study and development of compounds like "N-allyl-N'-(3,5-dichlorophenyl)ethanediamide" often involve detailed investigations into their synthesis, molecular structure, and properties. These compounds can play significant roles in various fields of chemistry and materials science due to their unique structures and properties.
Synthesis Analysis
The synthesis of complex organic compounds often involves palladium-catalyzed reactions, as seen in the synthesis of allyl cyanamides and N-cyanoindoles through a palladium-catalyzed three-component coupling reaction (Kamijo & Yamamoto, 2002). This method can potentially be adapted for the synthesis of "this compound" by selecting appropriate precursors and reaction conditions.
Molecular Structure Analysis
Molecular structure determination is crucial for understanding the chemical behavior of a compound. Techniques such as X-ray crystallography provide detailed insights into the molecular arrangement and bonding (Brewer et al., 2007). For "this compound", such analyses would reveal how the dichlorophenyl and ethanediamide functionalities influence the overall molecular geometry.
Chemical Reactions and Properties
The reactivity of a compound like "this compound" can be inferred from related studies. For instance, allylic compounds participate in various chemical reactions, including allylation and cross-coupling reactions, which can be leveraged to modify the compound or synthesize derivatives (Luzung & Toste, 2003).
Physical Properties Analysis
The physical properties, such as melting point, boiling point, solubility, and crystallinity, are essential for handling and application of the compound. These properties can be influenced by the molecular structure, as different polymorphs can exhibit distinct physical characteristics (Brewer et al., 2007).
Chemical Properties Analysis
Chemical properties, including reactivity towards various reagents, stability under different conditions, and susceptibility to hydrolysis, oxidation, or reduction, are fundamental for predicting the compound's behavior in synthetic routes or applications. Studies on related compounds provide insights into how functional groups affect chemical properties and reactivity patterns (Egorov et al., 2021).
Future Directions
The future directions for the study of “N-allyl-N’-(3,5-dichlorophenyl)ethanediamide” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, more detailed safety and hazard information would be beneficial. The potential therapeutic use of similar compounds in diseases such as tuberculosis suggests that “N-allyl-N’-(3,5-dichlorophenyl)ethanediamide” could also have potential therapeutic applications that warrant further exploration.
properties
IUPAC Name |
N'-(3,5-dichlorophenyl)-N-prop-2-enyloxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2N2O2/c1-2-3-14-10(16)11(17)15-9-5-7(12)4-8(13)6-9/h2,4-6H,1,3H2,(H,14,16)(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXXJDLYKMIYJSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)C(=O)NC1=CC(=CC(=C1)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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